Cas no 24478-72-6 (1,2,3,4-Tetrachlorodibenzofuran)

• Product Name: 1,2,3,4-Tetrachlorodibenzofuran
• CAS No: 24478-72-6
• MF: C₁₂H₄Cl₄O
• MW: 305.971559524536
• CID: 268283
• PubChem ID: 35331
• Update Time: 2025-10-21

1,2,3,4-Tetrachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,1,2,3,4-tetrachloro-
• 1,2,3,4-tetrachlorodibenzofuran
• Dibenzofuran, 1,2,3,4-tetrachloro-
• Tetrachlorodibenzofurans
• 1,2,3,4-tetrachlorodibenzo[b,d]furan
• Tetrachlorodibenzofuran
• AETAPIFVELRIDN-UHFFFAOYSA-N
• UNII-G7ED7OIQ5M
• E657D2E9KI
• Dibenzofuran, tetrachloro-
• DTXSID5067556
• SCHEMBL1164787
• Dibenzofuran, 1,2,3,4-tetrachloro
• 1,2,3,4-Tetrachloro-dibenzofuran
• PCDF 49
• NS00120043
• 30402-14-3
• Q27278885
• G7ED7OIQ5M
• UNII-E657D2E9KI
• 24478-72-6
• 1,2,3,4-Tetrachlorodibenzofuran

• Inchi： 1S/C12H4Cl4O/c13-8-7-5-3-1-2-4-6(5)17-12(7)11(16)10(15)9(8)14/h1-4H
• InChI Key： AETAPIFVELRIDN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1C1C=CC=CC=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 303.90182
• Monoisotopic Mass: 303.901626
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 13.1

Experimental Properties

• Density: 1.5600 (estimate)
• Melting Point: 168.75°C
• Boiling Point: 440.46°C (rough estimate)
• Flash Point: 205.9°C
• Refractive Index: 1.7140 (rough estimate)
• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 1,2,3,4-Tetrachlorodibenzofuran

Comprehensive Overview of 1,2,3,4-Tetrachlorodibenzofuran (CAS No. 24478-72-6)

1,2,3,4-Tetrachlorodibenzofuran (CAS No. 24478-72-6) is a chlorinated derivative of dibenzofuran, a compound of significant interest in environmental and industrial research. This chemical belongs to the broader class of polychlorinated dibenzofurans (PCDFs), which are often studied for their persistence and potential effects. With increasing global attention on sustainable chemistry and pollutant mitigation, understanding the properties and applications of such compounds is critical for researchers and policymakers alike.

The structural uniqueness of 1,2,3,4-Tetrachlorodibenzofuran lies in its four chlorine atoms attached to the dibenzofuran backbone. This configuration influences its physical and chemical properties, such as solubility, stability, and reactivity. Recent studies have explored its behavior in various matrices, including air, water, and soil, making it a focal point for environmental monitoring programs. As public concern grows over emerging contaminants, this compound is frequently cited in discussions about chemical safety and risk assessment.

In industrial contexts, 1,2,3,4-Tetrachlorodibenzofuran is often analyzed as a byproduct or impurity in manufacturing processes. Its detection and quantification are essential for compliance with global regulatory standards, such as those set by the EPA and REACH. Laboratories employ advanced techniques like gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) to identify and measure its presence. These methods align with the rising demand for accurate analytical protocols in quality control and environmental testing.

The compound's thermal stability and resistance to degradation have also sparked interest in waste management strategies. Researchers are investigating methods to minimize its release during incineration or recycling processes, addressing broader questions about circular economy practices. Additionally, its interactions with other pollutants, such as dioxins and polycyclic aromatic hydrocarbons (PAHs), are under scrutiny to evaluate cumulative environmental impacts.

Public health discussions often link 1,2,3,4-Tetrachlorodibenzofuran to broader debates on chemical exposure and human biomonitoring. While not as widely recognized as some persistent organic pollutants (POPs), its potential bioaccumulation raises questions about long-term effects. This aligns with growing consumer interest in toxin-free products and green chemistry alternatives, driving innovation in safer material design.

From a regulatory perspective, the compound's inclusion in databases like the CompTox Chemicals Dashboard underscores its relevance in hazard communication. Stakeholders, including manufacturers and environmental agencies, rely on such resources to inform risk management decisions. As digital tools like AI-driven predictive toxicology gain traction, data on 24478-72-6 contributes to modeling efforts for untested chemicals.

In summary, 1,2,3,4-Tetrachlorodibenzofuran (CAS No. 24478-72-6) exemplifies the intersection of industrial utility, environmental science, and public health. Its study reflects evolving priorities in chemical regulation, analytical innovation, and sustainability, making it a compelling subject for multidisciplinary research.